Cas no 2306264-36-6 (4,4-bis(fluoromethyl)piperidine;hydrochloride)

• Product Name: 4,4-bis(fluoromethyl)piperidine;hydrochloride
• CAS No: 2306264-36-6
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• CID: 5290181
• Update Time: 2026-03-10

4,4-bis(fluoromethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4,4-bis(fluoromethyl)-, hydrochloride (1:1)
• 4,4-bis(fluoromethyl)piperidine;hydrochloride

• Inchi： 1S/C7H13F2N.ClH/c8-5-7(6-9)1-3-10-4-2-7;/h10H,1-6H2;1H
• InChI Key： NEIMLYYJAKOROO-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)CF)F.Cl

Additional information on 4,4-bis(fluoromethyl)piperidine;hydrochloride

Introduction to 4,4-bis(fluoromethyl)piperidine;hydrochloride (CAS No: 2306264-36-6)

4,4-bis(fluoromethyl)piperidine;hydrochloride, with the chemical formula C₈H₁₄ClF₂N, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of two fluoromethyl groups on the piperidine ring, make it a valuable building block for medicinal chemists seeking to enhance the pharmacological properties of their targets.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor in drug formulation and delivery. This property allows for more efficient administration and absorption in biological systems, making it an attractive candidate for further development in drug discovery programs. The compound's stability under various conditions also contributes to its utility in synthetic chemistry, enabling researchers to explore complex molecular architectures with confidence.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and improve binding affinity to biological targets. The fluorine atom's electronic properties can significantly influence the reactivity and selectivity of molecules, making fluorinated derivatives particularly useful in drug design. Specifically, 4,4-bis(fluoromethyl)piperidine;hydrochloride has been investigated for its potential applications in the development of antiviral and anticancer agents. Its structural framework allows for easy modifications at the fluoromethyl positions, enabling the creation of libraries of compounds with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its use in developing inhibitors of protein kinases, which are key players in signal transduction cascades associated with cancer and inflammatory diseases. The introduction of fluorine atoms into these inhibitors can lead to improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation.

The fluoromethyl groups in 4,4-bis(fluoromethyl)piperidine;hydrochloride also contribute to its potential as a tool compound in chemical biology studies. These groups can serve as handles for further functionalization, allowing researchers to probe the interactions between small molecules and biological macromolecules. Such studies are essential for understanding the mechanisms of action of drugs and for identifying new therapeutic targets. Additionally, the compound's ability to participate in cross-coupling reactions makes it a versatile intermediate in organic synthesis, facilitating the construction of complex molecules with precision.

Recent advancements in computational chemistry have further highlighted the importance of 4,4-bis(fluoromethyl)piperidine;hydrochloride as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications at the fluoromethyl positions can fine-tune the binding affinity and selectivity of potential drug candidates. These insights have guided experimental efforts toward optimizing lead compounds for clinical development. Moreover, the compound's compatibility with high-throughput screening technologies has made it a popular choice for rapid identification of promising drug candidates.

The pharmaceutical industry has taken notice of these developments and has incorporated 4,4-bis(fluoromethyl)piperidine;hydrochloride into several research pipelines. Its versatility and well-documented synthetic pathways make it an indispensable tool for medicinal chemists working on next-generation therapeutics. As interest in fluorinated compounds continues to grow, this compound is likely to play an even greater role in shaping future drug development strategies.

In conclusion,4,4-bis(fluoromethyl)piperidine;hydrochloride (CAS No: 2306264-36-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an invaluable intermediate for synthesizing bioactive molecules. As ongoing research uncovers new applications and enhances our understanding of its biological relevance,this compound is poised to remain at the forefront of drug discovery efforts across academia and industry.